N-(4-ethoxyphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-N-[(8-methyl-2-oxo-1H-quinolin-3-yl)methyl]acetamide
• InChI: InChI=1S/C21H22N2O3/c1-4-26-19-10-8-18(9-11-19)23(15(3)24)13-17-12-16-7-5-6-14(2)20(16)22-21(17)25/h5-12H,4,13H2,1-3H3,(H,22,25)
• InChI Key: RNNYKUJCTPJRMZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC2=CC3=CC=CC(=C3NC2=O)C)C(=O)C
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol

Description

N-(4-ethoxyphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)acetamide, also known as EMQA, is a chemical compound that has been studied for its potential applications in scientific research. EMQA is a quinoline derivative that has been shown to have a variety of biochemical and physiological effects, making it an interesting compound for researchers to study.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. This compound has been shown to inhibit the activity of enzymes such as topoisomerase II and protein kinase C, which are involved in cell growth and division. It has also been shown to modulate the activity of certain signaling pathways, such as the NF-κB pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects in cells and organisms. In addition to its effects on cancer cells and neurodegenerative diseases, this compound has been shown to have antioxidant properties and may help protect cells from oxidative stress. It has also been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-ethoxyphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)acetamide in lab experiments is that it has been well-studied and its synthesis method is well-established. This makes it relatively easy for researchers to obtain and use in their experiments. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on N-(4-ethoxyphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)acetamide. One area of interest is in the development of new cancer treatments based on this compound and its derivatives. Another area of interest is in the development of new neuroprotective agents for the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.

Synthesis Methods

N-(4-ethoxyphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)acetamide can be synthesized through a multi-step process involving the reaction of 8-methylquinoline-2-carbaldehyde with ethyl 4-aminobenzoate, followed by a series of chemical reactions to form the final product. The synthesis method for this compound has been well-established in the scientific literature, and researchers have used this method to produce the compound for use in their experiments.

Scientific Research Applications

N-(4-ethoxyphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)acetamide has been studied for its potential applications in a variety of scientific research areas, including cancer research, neuroscience, and infectious disease research. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment. In neuroscience research, this compound has been studied for its potential neuroprotective effects and as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In infectious disease research, this compound has been shown to have antimicrobial properties and may be useful in the development of new antibiotics.